
Application Notes and Protocols for BI-0115
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BI-0115

Cat. No.: B15614244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BI-0115 is a potent and selective small molecule inhibitor of the Lectin-like oxidized low-density

lipoprotein receptor-1 (LOX-1).[1][2][3] By binding to LOX-1, BI-0115 stabilizes an inactive

tetrameric state of the receptor, which effectively blocks the cellular uptake of oxidized low-

density lipoprotein (oxLDL).[4][5] The uptake of oxLDL by LOX-1 is a critical step in the

pathogenesis of various cardiovascular diseases, including atherosclerosis, by promoting

endothelial dysfunction and inflammation.[6][7][8] The inhibition of the LOX-1 signaling pathway

by BI-0115 presents a valuable tool for in vitro studies aimed at understanding the roles of

LOX-1 in cellular processes and for preclinical drug development.[9][10]

This document provides detailed application notes and protocols for the preparation, storage,

and handling of BI-0115 stock solutions to ensure experimental consistency and reproducibility.

Data Presentation
Physicochemical and In Vitro Activity of BI-0115

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15614244?utm_src=pdf-interest
https://www.benchchem.com/product/b15614244?utm_src=pdf-body
https://www.medchemexpress.com/bi-0115.html
https://www.researchgate.net/figure/Positive-feedback-loop-involving-the-oxLDL-LOX-1-signaling-pathway-and-LOX-1-modulators_fig2_232812797
https://pmc.ncbi.nlm.nih.gov/articles/PMC6680802/
https://www.benchchem.com/product/b15614244?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4142049/
https://www.researchgate.net/publication/342072192_A_small-molecule_inhibitor_of_lectin-like_oxidized_LDL_receptor-1_acts_by_stabilizing_an_inactive_receptor_tetramer_state
https://www.ahajournals.org/doi/10.1161/ATVBAHA.120.315421
https://pubmed.ncbi.nlm.nih.gov/16473764/
https://portlandpress.com/biochemj/article/409/2/349/43480/The-lectin-like-oxidized-low-density-lipoprotein
https://www.benchchem.com/product/b15614244?utm_src=pdf-body
https://www.opnme.com/sites/default/files/opnMe_M2O_profile_BI-0115.pdf?token=x17z5h3t
https://www.opnme.com/molecules/lox-1-bi-0115
https://www.benchchem.com/product/b15614244?utm_src=pdf-body
https://www.benchchem.com/product/b15614244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 287.75 g/mol [3]

Molecular Formula C15H14ClN3O [3]

Appearance Solid powder [3]

Solubility
Soluble in DMSO. Moderate

solubility at pH 7.
[9][11]

Purity >98% [3]

Mechanism of Action

Selective inhibitor of Lectin-like

ox-LDL receptor-1 (LOX-1).[1]

[2][3]

IC50 (LOX-1 cellular uptake

assay)
5.4 µM [1][2]

Kd (Surface Plasmon

Resonance)
4.3 µM [7]

Kd (Isothermal Titration

Calorimetry)
6.99 µM [7]

Experimental Protocols
Materials

BI-0115 solid powder (purity >98%)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance
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Protocol for Preparing a 10 mM BI-0115 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of BI-0115 in DMSO, a

commonly used concentration for in vitro experiments.

Acclimatization: Before opening, allow the vial of BI-0115 solid powder to equilibrate to room

temperature for at least 30 minutes to prevent condensation.

Weighing: Accurately weigh the desired amount of BI-0115 powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 2.8775 mg of BI-0115 (Molecular Weight = 287.75 g/mol ).

Dissolution: Add the weighed BI-0115 powder to a sterile microcentrifuge tube. Add the

calculated volume of anhydrous DMSO. For 2.8775 mg of BI-0115, add 1 mL of DMSO to

achieve a 10 mM concentration.

Mixing: Tightly cap the tube and vortex thoroughly for several minutes until the solid is

completely dissolved. Visually inspect the solution to ensure there are no undissolved

particles. Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in

dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots in tightly sealed vials. For long-term storage (up to 6 months),

store at -80°C.[1] For short-term storage (up to 1 month), store at -20°C.[1] The solid

compound can be stored at -20°C for long-term storage (months to years) or at 0-4°C for

short-term storage (days to weeks).[11]

Preparation of Working Solutions
For cell-based assays, dilute the 10 mM stock solution in the appropriate cell culture medium

to the desired final concentration immediately before use.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is non-

toxic to the cells (typically ≤ 0.1%).
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For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use.[1]
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Caption: Mechanism of BI-0115 action on the LOX-1 signaling pathway.
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Caption: Workflow for preparing a BI-0115 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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